Azanium;[(1S,2S,3R,4S,5R,6R)-2,3-dihydroxy-4,5,6-triphosphonooxycyclohexyl] hydrogen phosphate
Azanium;[(1S,2S,3R,4S,5R,6R)-2,3-dihydroxy-4,5,6-triphosphonooxycyclohexyl] hydrogen phosphate
Brand Name:
Vulcanchem
CAS No.:
135027-59-7
VCID:
VC0161846
InChI:
InChI=1S/C6H16O18P4.H3N/c7-1-2(8)4(22-26(12,13)14)6(24-28(18,19)20)5(23-27(15,16)17)3(1)21-25(9,10)11;/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);1H3/t1-,2+,3-,4-,5+,6+;/m0./s1
SMILES:
C1(C(C(C(C(C1OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)[O-])O)O.[NH4+]
Molecular Formula:
C6H19NO18P4
Molecular Weight:
517.11 g/mol
Azanium;[(1S,2S,3R,4S,5R,6R)-2,3-dihydroxy-4,5,6-triphosphonooxycyclohexyl] hydrogen phosphate
CAS No.: 135027-59-7
Main Products
VCID: VC0161846
Molecular Formula: C6H19NO18P4
Molecular Weight: 517.11 g/mol
![Azanium;[(1S,2S,3R,4S,5R,6R)-2,3-dihydroxy-4,5,6-triphosphonooxycyclohexyl] hydrogen phosphate - 135027-59-7](/images/no_structure.jpg)
| CAS No. | 135027-59-7 |
|---|---|
| Product Name | Azanium;[(1S,2S,3R,4S,5R,6R)-2,3-dihydroxy-4,5,6-triphosphonooxycyclohexyl] hydrogen phosphate |
| Molecular Formula | C6H19NO18P4 |
| Molecular Weight | 517.11 g/mol |
| IUPAC Name | azanium;[(1S,2S,3R,4S,5R,6R)-2,3-dihydroxy-4,5,6-triphosphonooxycyclohexyl] hydrogen phosphate |
| Standard InChI | InChI=1S/C6H16O18P4.H3N/c7-1-2(8)4(22-26(12,13)14)6(24-28(18,19)20)5(23-27(15,16)17)3(1)21-25(9,10)11;/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);1H3/t1-,2+,3-,4-,5+,6+;/m0./s1 |
| Standard InChIKey | MPALWCVIGLCHDH-BPYBYLIXSA-N |
| Isomeric SMILES | [C@H]1([C@@H]([C@@H]([C@H]([C@@H]([C@H]1OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)[O-])O)O.[NH4+] |
| SMILES | C1(C(C(C(C(C1OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)[O-])O)O.[NH4+] |
| Canonical SMILES | C1(C(C(C(C(C1OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)[O-])O)O.[NH4+] |
| PubChem Compound | 15847226 |
| Last Modified | Nov 11 2021 |
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